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Compound of Interest

Compound Name: N-Dansyl 1,3-diaminopropane-d6

Cat. No.: B15558392 Get Quote

A comprehensive analysis of N-Dansyl 1,3-diaminopropane-d6, a deuterated internal

standard vital for quantitative analytical studies, necessitates a detailed examination of its

quality and purity. This technical guide provides an in-depth look at the typical data found in a

Certificate of Analysis (CoA) for this compound, along with the experimental protocols used for

its verification. This information is crucial for researchers, scientists, and drug development

professionals who rely on the accuracy of this internal standard for their work.[1]

N-Dansyl 1,3-diaminopropane-d6 is primarily utilized as an internal standard in quantitative

analysis using techniques such as NMR, GC-MS, or LC-MS.[1] The incorporation of stable

heavy isotopes like deuterium allows for precise quantification in complex biological matrices

during drug development and metabolic research.

Certificate of Analysis: A Representative Overview
The following tables summarize the typical quantitative data and specifications for a batch of N-
Dansyl 1,3-diaminopropane-d6. This data is representative and may vary between different

suppliers and batches.

Physicochemical Properties
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Property Specification

Molecular Formula C₁₅H₁₅D₆N₃O₂S

Molecular Weight 313.45 g/mol

Appearance Yellow to orange solid

Solubility Soluble in DMSO, Methanol

Quality Control Data
Test Specification Result

Purity (by HPLC) ≥98% 99.5%

Isotopic Purity (by MS) ≥98 atom % D 99.2 atom % D

Identity (by ¹H NMR, MS) Conforms to structure Conforms

Residual Solvents Per USP <467> Complies

Isotopic Distribution
Isotopic Species Percentage

d6 99.20%

d5 0.65%

d4 0.10%

d3 0.05%

d2 <0.01%

d1 <0.01%

d0 <0.01%

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the Certificate of

Analysis.
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High-Performance Liquid Chromatography (HPLC) for
Purity Determination

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water (both with 0.1% formic acid).

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.

Procedure: A solution of N-Dansyl 1,3-diaminopropane-d6 is prepared in the mobile phase

and injected into the HPLC system. The peak area of the main component is compared to

the total area of all peaks to determine the purity.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to

an appropriate ionization source (e.g., ESI).

Ionization Mode: Positive Electrospray Ionization (ESI+).

Mass Range: m/z 100-500.

Procedure for Identity: The sample is infused into the mass spectrometer, and the resulting

mass spectrum is analyzed for the presence of the protonated molecular ion [M+H]⁺

corresponding to the calculated exact mass of N-Dansyl 1,3-diaminopropane-d6.

Procedure for Isotopic Purity: The isotopic distribution of the molecular ion peak is analyzed

to determine the percentage of the d6 species relative to other isotopic species (d0-d5).

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

Instrumentation: A 400 MHz (or higher) NMR spectrometer.
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Solvent: Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

Procedure: A ¹H NMR spectrum is acquired. The absence of signals in the region

corresponding to the six protons of the propane chain confirms the high level of deuteration.

The remaining aromatic and amine proton signals should be consistent with the structure of

N-Dansyl 1,3-diaminopropane.

Analytical Workflow
The following diagram illustrates the typical workflow for the quality control analysis of N-
Dansyl 1,3-diaminopropane-d6.
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Caption: Quality control workflow for N-Dansyl 1,3-diaminopropane-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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